4,7-Difluoro-2,3-dihydro-1H-inden-1-amine hydrochloride

• IUPAC Name: 4,7-difluoro-2,3-dihydro-1H-inden-1-amine;hydrochloride
• InChI: InChI=1S/C9H9F2N.ClH/c10-6-2-3-7(11)9-5(6)1-4-8(9)12;/h2-3,8H,1,4,12H2;1H
• InChI Key: LDDUEFIEZUPIDT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2C1N)F)F.Cl
• Molecular Formula: C9H10ClF2N
• Molecular Weight: 205.63 g/mol

Description

4,7-Difluoro-2,3-dihydro-1H-inden-1-amine hydrochloride is a chemical compound with the CAS Number: 2061980-60-5. It has a molecular weight of 205.63. The compound is typically stored in a dry room at normal temperature. It is a solid in physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H9F2N.ClH/c10-6-2-3-7(11)9-5(6)1-4-8(9)12;/h2-3,8H,1,4,12H2;1H. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

The compound is a solid in physical form. It is typically stored in a dry room at normal temperature.

Scientific Research Applications

Amine-Functionalized Compounds in Environmental Applications

Amine-functionalized sorbents for PFAS removal : Amine-containing sorbents have been identified as effective for the removal of perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water supplies. These compounds are persistent environmental pollutants, and amine-functionalized materials offer alternative solutions for PFAS control in municipal water and wastewater treatment due to their ability to interact electrostatically with PFAS molecules, facilitating their removal (Ateia et al., 2019). Similarly, adsorbents with amine groups are highlighted for their high adsorption capacity for PFCs, indicating the potential utility of amine-functionalized compounds in environmental remediation efforts (Du et al., 2014).

Fluoroorganic Compounds in Chemical Synthesis and Material Science

Electrofluorination of organic compounds : Studies on the electrofluorination process in anhydrous HF have shown its effectiveness in introducing fluorine atoms into organic molecules, potentially altering their chemical properties for various industrial applications. This process, applied to both organic acids and tertiary amines, suggests the broad applicability of fluorination techniques in synthesizing fluorine-containing compounds for pharmaceuticals, agrochemicals, and material science (Gambaretto et al., 1982).

Amine-functionalized metal–organic frameworks (MOFs) : Amine-functionalized MOFs have shown promise in carbon capture and separation processes, catalysis, and other potential applications. Their unique properties, such as the ability to selectively adsorb CO2, highlight the importance of functionalized compounds in addressing environmental and energy-related challenges (Lin et al., 2016).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements are P261, P305, P351, and P338.